Cas no 68311-49-9 (Methanone, benzo[b]thien-3-yl(4-methylphenyl)-)
68311-49-9 structure
Product Name:Methanone, benzo[b]thien-3-yl(4-methylphenyl)-
CAS No:68311-49-9
MF:C16H12OS
MW:252.330883026123
CID:1726675
Update Time:2024-11-27
Methanone, benzo[b]thien-3-yl(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, benzo[b]thien-3-yl(4-methylphenyl)-
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- Inchi: 1S/C16H12OS/c1-11-6-8-12(9-7-11)16(17)14-10-18-15-5-3-2-4-13(14)15/h2-10H,1H3
- InChI Key: BMIZEWXXBOUUSB-UHFFFAOYSA-N
- SMILES: C(C1=CSC2=CC=CC=C21)(C1=CC=C(C)C=C1)=O
Computed Properties
- Exact Mass: 252.06096
Experimental Properties
- Density: 1.216±0.06 g/cm3(Predicted)
- Melting Point: 102-104 °C(Solv: ethanol (64-17-5))
- Boiling Point: 426.4±20.0 °C(Predicted)
- PSA: 17.07
Methanone, benzo[b]thien-3-yl(4-methylphenyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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